N-(3-chloro-2-methylphenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide

• Molecular Formula: C20H20ClN3O3
• Molecular Weight: 385.8 g/mol
• IUPAC Name: N-(3-chloro-2-methylphenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide
• InChI: InChI=1S/C20H20ClN3O3/c1-13-16(21)5-3-6-17(13)22-18(25)7-4-8-19-23-20(24-27-19)14-9-11-15(26-2)12-10-14/h3,5-6,9-12H,4,7-8H2,1-2H3,(H,22,25)
• InChI Key: SXIDKMVLEKDAIV-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC=C1Cl)NC(=O)CCCC2=NC(=NO2)C3=CC=C(C=C3)OC

Description

N-(3-chloro-2-methylphenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties.

Mechanism Of Action

The exact mechanism of action of N-(3-chloro-2-methylphenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide is not fully understood. However, it is believed to act on the GABAergic and glutamatergic neurotransmitter systems in the brain, which are involved in the regulation of mood, anxiety, and pain.
Biochemical and Physiological Effects:
Studies have shown that N-(3-chloro-2-methylphenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide can modulate the levels of various neurotransmitters, including GABA, glutamate, and serotonin, in the brain. It has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons.

Advantages And Limitations For Lab Experiments

One of the main advantages of using N-(3-chloro-2-methylphenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide in lab experiments is its ability to modulate multiple neurotransmitter systems, making it a potentially effective treatment for a variety of neurological disorders. However, one limitation is that the compound has not yet been extensively tested in humans, and its safety and efficacy in clinical trials are not yet known.

Future Directions

There are several potential future directions for research on N-(3-chloro-2-methylphenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide. One area of interest is its potential use in the treatment of depression and anxiety disorders. Additionally, further studies are needed to determine its safety and efficacy in humans, as well as its potential use in combination with other drugs for the treatment of neurological disorders. Finally, research on the compound's mechanism of action may lead to the development of more effective treatments for a variety of neurological conditions.

Synthesis Methods

The synthesis of N-(3-chloro-2-methylphenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide involves the reaction of 3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-amine with 3-chloro-2-methylbenzoyl chloride in the presence of a base. The resulting product is then reacted with 4-bromobutanoyl chloride to obtain the final compound.

Scientific Research Applications

N-(3-chloro-2-methylphenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanamide has been extensively studied for its potential therapeutic properties. It has been shown to exhibit anticonvulsant, anxiolytic, and antidepressant activities in animal models. Additionally, it has been investigated for its potential use in the treatment of neuropathic pain, Alzheimer's disease, and Parkinson's disease.